Cas no 2411238-25-8 (N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide)

• Product Name: N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide
• CAS No: 2411238-25-8
• MF: C₁₁H₁₆N₄O
• MW: 220.270941734314
• CID: 5414703
• PubChem ID: 146106017
• Update Time: 2025-10-29

N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide Chemical and Physical Properties

Names and Identifiers

• Z3024761946
• N-[[2-(Dimethylamino)pyrimidin-4-yl]methyl]-N-methylprop-2-enamide
• 2411238-25-8
• N-{[2-(dimethylamino)pyrimidin-4-yl]methyl}-N-methylprop-2-enamide
• EN300-26578900
• N-[[2-(Dimethylamino)-4-pyrimidinyl]methyl]-N-methyl-2-propenamide
• N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide

• Inchi： 1S/C11H16N4O/c1-5-10(16)15(4)8-9-6-7-12-11(13-9)14(2)3/h5-7H,1,8H2,2-4H3
• InChI Key： BJJQAQUZVJKBJD-UHFFFAOYSA-N
• SMILES： C(N(CC1C=CN=C(N(C)C)N=1)C)(=O)C=C

Computed Properties

• Exact Mass: 220.13241115g/mol
• Monoisotopic Mass: 220.13241115g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 49.3Ų

Experimental Properties

• Density: 1.125±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 422.8±47.0 °C(Predicted)
• pka: 4.16±0.10(Predicted)

Additional information on N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide

N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide: A Comprehensive Overview

N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide (CAS No. 2411238-25-8) is a novel compound that has garnered significant attention in the field of medicinal chemistry and drug discovery. This compound, characterized by its unique structural features, has shown promising potential in various biological and pharmacological applications. This comprehensive overview aims to provide an in-depth understanding of the chemical properties, biological activities, and potential therapeutic applications of this compound.

The molecular structure of N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide is composed of a pyrimidine ring substituted with a dimethylamino group and a propenamide moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule. The pyrimidine ring, a common motif in many biologically active compounds, is known for its ability to interact with various biological targets, including enzymes and receptors. The dimethylamino group, on the other hand, enhances the lipophilicity and basicity of the molecule, which can influence its cellular uptake and distribution.

Recent studies have highlighted the potential of N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide as a potent inhibitor of specific enzymes involved in various disease pathways. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits significant inhibitory activity against a key enzyme implicated in cancer progression. The mechanism of action involves the selective binding to the active site of the enzyme, thereby disrupting its catalytic function and leading to reduced tumor growth.

In addition to its enzymatic inhibition properties, N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide has also shown promise in modulating cellular signaling pathways. Studies have indicated that this compound can effectively interfere with signaling cascades involved in inflammation and immune responses. This makes it a potential candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and multiple sclerosis. The ability to modulate these pathways without causing significant side effects is a critical factor in its therapeutic potential.

The pharmacokinetic profile of N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide has been extensively studied to understand its behavior in biological systems. Preclinical data suggest that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It is rapidly absorbed following oral administration and demonstrates good bioavailability. The compound is metabolized primarily through hepatic enzymes, with minimal accumulation in tissues. These characteristics make it suitable for further development as an oral therapeutic agent.

Clinical trials are currently underway to evaluate the safety and efficacy of N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide in human subjects. Early phase I trials have shown promising results, with no significant adverse effects reported at therapeutic doses. The compound's safety profile is being closely monitored as it progresses through subsequent phases of clinical testing.

Beyond its therapeutic applications, N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide has also been explored for its use as a research tool in academic and industrial settings. Its ability to selectively target specific biological processes makes it valuable for studying disease mechanisms and validating new drug targets. Researchers are leveraging this compound to gain insights into complex biological systems and to identify novel therapeutic strategies.

In conclusion, N-{2-(dimethylamino)pyrimidin-4-ylmethyl}-N-methylprop-2-enamide (CAS No. 2411238-25-8) represents a promising compound with diverse applications in medicinal chemistry and drug discovery. Its unique chemical structure and favorable biological properties position it as a potential candidate for the treatment of various diseases. Ongoing research and clinical trials will further elucidate its full therapeutic potential and pave the way for its development as a novel therapeutic agent.